Cas no 41789-95-1 ([(3-methoxyphenyl)methyl](methyl)amine)

• Product Name: [(3-methoxyphenyl)methyl](methyl)amine
• CAS No: 41789-95-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD04618244
• CID: 55480
• PubChem ID: 5152225
• Update Time: 2025-06-08

[(3-methoxyphenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-N-methylmethanamine
• N-(3-METHOXYBENZYL)-N-METHYLAMINE
• 3-Methoxy-N-methylbenzylamine
• (3-Methoxybenzyl)methylamine
• (3-methoxyphenyl)-N-methylmethanamine
• (3-methoxybenzyl)methylamine(SALTDATA: FREE)
• N-methyl-3-methoxybenzylamine
• [(3-methoxyphenyl)methyl]methylamine
• [(3-methoxyphenyl)methyl](methyl)amine
• 1-(3-methoxyphenyl)-N-methyl-methanamine
• Methyl(3-methoxybenzyl)amine
• KSC494S3F
• N-methyl-3-methoxy-benzylamine
• (3-methoxy-benzyl)-methyl-amine
• FIFKRPFWLHBMHL-UHFFFAOYSA-N
• 5753AB
• 3-Methoxy-N-
• Z56939284
• DTXSID90408899
• AKOS001039166
• MFCD04618244
• 3-METHOXY-N-METHYLBENZYLAMINE 97
• SB76290
• SCHEMBL297410
• A873004
• 3-Methoxy-N-methylbenzylamine, 97%
• 41789-95-1
• CS-D0558
• FT-0683710
• EN300-06971
• DS-16603
• ?3-Methoxy-N-methylbenzylamine
• CL9414
• (3-methoxybenzyl)methyl amine
• ALBB-013359
• 1-(3-methoxyphenyl)-N-methylmethanamine hydrochloride
• (3-Methoxybenzyl)methylamine; 1-(3-Methoxyphenyl)-N-methylmethanamine; 3-Methoxy-1-(methylaminomethyl)benzene; N-(3-Methoxybenzyl)-N-methylamine; N-Methyl-1-[3-(methoxy)phenyl]methanamine; N-Methyl-3-methoxybenzylamine
• DB-013272

• MDL： MFCD04618244
• Inchi： 1S/C9H13NO/c1-10-7-8-4-3-5-9(6-8)11-2/h3-6,10H,7H2,1-2H3
• InChI Key： FIFKRPFWLHBMHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 152.107539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: Not available
• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 130-133 °C/28 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.5290(lit.)
• Solubility: Soluble in chloroform, dichloromethane, ethyl acetate and methanol.
• PSA: 21.26000
• LogP: 1.80550
• Sensitiveness: Air Sensitive
• Solubility: Not available

[(3-methoxyphenyl)methyl](methyl)amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-41-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R41; R43
• Safety Term：S26;S36/37/39
• Storage Condition：Air Sensitive. Store under Nitrogen. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on [(3-methoxyphenyl)methyl](methyl)amine

Introduction to [(3-methoxyphenyl)methyl](methyl)amine (CAS No. 41789-95-1)

[(3-methoxyphenyl)methyl](methyl)amine, also known as 3-methoxybenzyl methylamine, is a versatile organic compound with the chemical formula C₁₀H₁₃NO. This compound is characterized by its unique structure, which includes a methoxy-substituted benzyl group and a methylamine moiety. Its CAS number, 41789-95-1, serves as a unique identifier in chemical databases and literature, facilitating its precise reference and study.

The molecular structure of [(3-methoxyphenyl)methyl](methyl)amine is of particular interest due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The presence of the methoxy group imparts specific electronic and steric properties that can influence the compound's reactivity and biological activity. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In recent years, significant research has been conducted on the use of [(3-methoxyphenyl)methyl](methyl)amine in the development of new drugs. One notable area of study is its role as a building block in the synthesis of serotonin receptor agonists and antagonists. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological processes, making them important targets for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2022 explored the use of [(3-methoxyphenyl)methyl](methyl)amine as a key intermediate in the synthesis of novel serotonin receptor ligands. The researchers found that compounds derived from this amine exhibited high affinity and selectivity for specific serotonin receptor subtypes, demonstrating potential therapeutic benefits. This research highlights the importance of [(3-methoxyphenyl)methyl](methyl)amine in drug discovery and development.

Beyond its pharmaceutical applications, [(3-methoxyphenyl)methyl](methyl)amine has also shown promise in materials science. Its unique chemical structure makes it suitable for use as a functional monomer in polymer synthesis. Polymers derived from this amine can exhibit enhanced mechanical properties and improved solubility, making them useful in various industrial applications such as coatings, adhesives, and composite materials.

In addition to its synthetic utility, the environmental impact of [(3-methoxyphenyl)methyl](methyl)amine has been a subject of increasing interest. A recent study published in the Journal of Environmental Science and Health investigated the biodegradability and toxicity of this compound. The results indicated that under controlled conditions, [(3-methoxyphenyl)methyl](methyl)amine can be effectively biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to some other organic compounds.

The safety profile of [(3-methoxyphenyl)methyl](methyl)amine is another critical aspect that has been extensively studied. Safety data sheets (SDS) provide comprehensive information on its physical properties, health effects, and handling precautions. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks.

In conclusion, [(3-methoxyphenyl)methyl](methyl)amine (CAS No. 41789-95-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and favorable properties make it an important intermediate in various research and industrial processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.